2-[(6-Ethylpyrimidin-4-yl)amino]ethan-1-ol

• IUPAC Name: 2-[(6-ethylpyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C8H13N3O/c1-2-7-5-8(9-3-4-12)11-6-10-7/h5-6,12H,2-4H2,1H3,(H,9,10,11)
• InChI Key: GEOMDWPONYAHBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)NCCO
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 3-((5-chloro-6-ethylpyrimidin-4-yl)amino)propan-1-ol involved the addition of 3-aminopropanol and potassium carbonate to a mixture of 4,5-dichloro-6-ethylpyrimidine.

Molecular Structure Analysis

The molecule contains a total of 33 bonds, including 15 non-H bonds, 6 multiple bonds, 5 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 1 tertiary amine (aromatic), 1 hydroxyl group, 1 primary alcohol, and 1 Pyrimidine.

Scientific Research Applications

Synthesis and Characterization

2-[(6-Ethylpyrimidin-4-yl)amino]ethan-1-ol and its derivatives are often synthesized for their potential in various scientific applications. For example, bifunctional pyridine-aminopyrimidine supramolecular reagents have been synthesized through palladium-catalyzed cross-coupling reactions, highlighting the versatility of pyrimidine derivatives in supramolecular chemistry (Aakeröy, Schultheiss, Desper, & Moore, 2007). Similarly, Schiff base ligands derived from 2,6-diaminopyridine have been synthesized and characterized, demonstrating their potential in coordination chemistry and as drug candidates (Kurt, Temel, Atlan, & Kaya, 2020).

Molecular Interactions and Structural Studies

The structural and molecular interactions of pyrimidine derivatives are of significant interest. For instance, arylsulfonylated 2-amino-6-methylpyrimidin derivatives have been synthesized and analyzed through single-crystal X-ray diffraction and quantum chemical insights, revealing the role of non-covalent interactions in their structural stability (Ali et al., 2021). This research emphasizes the importance of understanding the molecular and electronic structures of pyrimidine derivatives for their application in material science and molecular engineering.

Supramolecular Chemistry and Film Fabrication

The dibranched, heterocyclic "push-pull" chromophores, which can be related to pyrimidine derivatives, have been synthesized and studied for their covalent self-assembly, thin-film microstructure, and nonlinear optical response (Facchetti et al., 2006). These studies are crucial for developing advanced materials for optoelectronic applications, demonstrating the broad applicability of pyrimidine and related structures in creating functional materials.

Mechanism of Action

Target of Action

It’s known that similar pyrimidinamine derivatives have shown fungicidal activity , suggesting that the compound may target certain enzymes or proteins essential for fungal growth and reproduction.

Result of Action

Based on the fungicidal activity of similar compounds , it can be inferred that the compound may lead to the disruption of energy production in fungal cells, leading to their death.

Future Directions

The development of new agrochemicals, including pyrimidinamine derivatives, is a hot topic in the pesticide field. With the increasing evolution of pesticide resistance, these compounds are considered promising due to their outstanding activity and unique mode of action.